3-Chloro-4-cyclohexyl-1-ethynylbenzene

• CAS RN: 52506-86-2
• Molecular Formula: C14H15Cl
• Molecular Weight: 218.72 g/mol
• IUPAC Name: 2-chloro-1-cyclohexyl-4-ethynylbenzene
• InChI: InChI=1S/C14H15Cl/c1-2-11-8-9-13(14(15)10-11)12-6-4-3-5-7-12/h1,8-10,12H,3-7H2
• InChI Key: NTYNWUIIAXXZFO-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=C(C=C1)C2CCCCC2)Cl

Description

3-Chloro-4-cyclohexyl-1-ethynylbenzene is a useful research compound. Its molecular formula is C14H15Cl and its molecular weight is 218.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

β,β,α,3-tetrachloro-4-cyclohexylphenylethane (55.8 g.; 0.17 moles) is dissolved in anhydrous ether (100 ml). The solution is cooled in an ice-bath with stirring under nitrogen. Methyl lithium (2.3 M in ether; 300 cc) is added dropwise and the mixture stirred in the icebath for 2.5 hours before destroying the excess methyl lithium with ice. The ethereal fraction is washed thoroughly with saline until the washings are neutral. Removal of solvent gives 3-chloro-4-cyclohexyl-1-ethynylbenzene (b.p. 82°-88° /0.15 m).

Synthesis routes and methods II

Procedure details